Cas no 231285-86-2 (Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 231285-86-2
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• MDL: MFCD00277430
• CID: 239147
• PubChem ID: 2737211
• Update Time: 2025-05-23

Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylicacid, 1-methyl-5-(trifluoromethyl)-, ethyl ester
• 1-Methyl-5-trifluoromethylpyrazole-4-carboxylicacid ethyl ester
• SCHEMBL1842751
• N12281
• FT-0753674
• DTXSID70371916
• 1H-Pyrazole-4-carboxylicacid, 1-methyl-3-(trifluoromethyl)-, ethyl ester
• AKOS009158548
• CS-0151855
• Ethyl 2-methyl-3-(trifluoromethyl)pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(trifluoromethyl)-, ethyl ester
• 231285-86-2
• Ethyl1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• J-014996
• ethyl 1-methyl-5-(trifluoromethyl)pyrazole-4-carboxylate
• PS-6321
• AMY12126
• MFCD00277430
• A4893
• Ethyl 5-(trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate, AldrichCPR
• AC-27615
• ethyl 1-methyl-5-trifluoromethylpyrazole4-carboxylate
• 4-(Ethoxycarbonyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole

• MDL： MFCD00277430
• Inchi： 1S/C8H9F3N2O2/c1-3-15-7(14)5-4-12-13(2)6(5)8(9,10)11/h4H,3H2,1-2H3
• InChI Key： RQDQIVPSSDGXQU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C=NN1C)(F)F

Computed Properties

• Exact Mass: 222.062
• Monoisotopic Mass: 222.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 267.4±40.0 ºC (760 Torr),
• Flash Point: 115.5±27.3 ºC,
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 44.12000
• LogP: 1.61560

Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate: A Comprehensive Overview

Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate, with the CAS number 231285-86-2, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including agriculture, pharmaceuticals, and materials science.

The molecular structure of Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a trifluoromethyl group at position 5 and an ethoxy carboxylate group at position 4 introduces unique electronic and steric properties to the molecule. These features make it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate in the development of agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively researched. For instance, researchers have demonstrated that derivatives of this compound exhibit potent activity against various plant pathogens, making them promising candidates for crop protection.

In the pharmaceutical sector, Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate has shown potential as a lead compound for drug discovery. Its structure allows for easy modification, enabling the creation of bioactive molecules with specific therapeutic targets. Recent advancements in medicinal chemistry have utilized this compound to develop inhibitors for enzymes involved in cancer and inflammatory diseases.

The synthesis of Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate involves a series of well-established organic reactions. The key steps include the formation of the pyrazole ring through cyclization reactions, followed by functionalization at specific positions to introduce the trifluoromethyl and ethoxy carboxylate groups. Optimization of these reaction conditions has significantly improved the yield and purity of the final product.

From an environmental standpoint, Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, which is a favorable attribute for its use in agricultural applications where environmental impact is a concern.

In conclusion, Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No: 231285-86) stands out as a valuable compound with diverse applications across multiple industries. Its unique chemical properties, combined with recent research advancements, underscore its importance in modern chemical science.